Cas no 1806275-62-6 (Ethyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate
• CAS No: 1806275-62-6
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 4944641
• Update Time: 2025-08-04

Ethyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H12F3NO4/c1-2-20-12(19)5-8-3-9(7-18)10(6-17)11(4-8)21-13(14,15)16/h3-4,18H,2,5,7H2,1H3
• InChI Key： UGCATTDYODZKGX-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(CO)C=C(C=1)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• XLogP3: 2.1
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate

Ethyl 4-Cyano-3-Hydroxymethyl-5-(Trifluoromethoxy)Phenylacetate: A Comprehensive Overview

Ethyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate, with CAS No. 1806275-62-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, a hydroxymethyl group, and a trifluoromethoxy substituent attached to a phenyl ring. These functional groups contribute to its versatile chemical properties and potential applications.

The cyano group in the molecule is known for its strong electron-withdrawing effects, which can influence the compound's reactivity and stability. This feature makes it particularly useful in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel pharmaceutical agents targeting specific cellular pathways. For instance, researchers have explored its potential as a precursor for synthesizing compounds with anti-inflammatory and anticancer properties.

The hydroxymethyl group adds hydrophilic characteristics to the molecule, enhancing its solubility in polar solvents. This property is advantageous in drug delivery systems, where solubility plays a critical role in bioavailability. Additionally, the trifluoromethoxy group introduces fluorine atoms into the structure, which are known for their ability to enhance metabolic stability and bioactivity. This substitution pattern has been shown to improve the pharmacokinetic profiles of related compounds.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing Ethyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate. Traditional approaches often involved multi-step reactions with low yields, but modern techniques leveraging catalytic processes and green chemistry principles have significantly improved synthesis efficiency. For example, the use of palladium-catalyzed cross-coupling reactions has streamlined the assembly of complex aromatic systems like this one.

In terms of applications, this compound has found utility in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive agents targeting various diseases. Its ability to modulate enzyme activity makes it a valuable tool in drug discovery programs. Moreover, its unique electronic properties make it a candidate for applications in organic electronics and advanced materials.

From an environmental standpoint, researchers have investigated the biodegradability and ecological impact of Ethyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate. Studies suggest that under specific conditions, it can undergo microbial degradation, reducing its persistence in natural ecosystems. However, further research is needed to fully understand its environmental fate and potential risks.

Looking ahead, the demand for Ethyl 4-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate is expected to grow as new applications emerge across diverse industries. Its versatility as both a synthetic intermediate and a functional material positions it as an important compound in contemporary chemical research.